Cas no 2171799-31-6 (2-amino-5-cyclopropylpent-4-ynoic acid)
2-amino-5-cyclopropylpent-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-cyclopropylpent-4-ynoic acid
- 2171799-31-6
- EN300-1297566
-
- Inchi: 1S/C8H11NO2/c9-7(8(10)11)3-1-2-6-4-5-6/h6-7H,3-5,9H2,(H,10,11)
- InChI Key: RFDVWELYJYBERF-UHFFFAOYSA-N
- SMILES: OC(C(CC#CC1CC1)N)=O
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 63.3Ų
2-amino-5-cyclopropylpent-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297566-1.0g |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297566-50mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-100mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-250mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-500mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-1000mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-2500mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-5000mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1297566-10000mg |
2-amino-5-cyclopropylpent-4-ynoic acid |
2171799-31-6 | 10000mg |
$3929.0 | 2023-09-30 |
2-amino-5-cyclopropylpent-4-ynoic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-amino-5-cyclopropylpent-4-ynoic acid
2-Amino-5-Cyclopropylpent-4-Ynoic Acid: A Comprehensive Overview
The compound 2-amino-5-cyclopropylpent-4-ynoic acid, with the CAS number 2171799-31-6, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its amino group at position 2, a cyclopropyl substituent at position 5, and a terminal alkyne group at position 4. Its structure, which combines both aliphatic and aromatic features, makes it a versatile building block for various chemical reactions and biological applications.
Recent studies have highlighted the potential of 2-amino-5-cyclopropylpent-4-ynoic acid in the development of novel therapeutic agents. Researchers have explored its role in modulating enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors. The presence of the cyclopropyl group introduces a rigid, strained structure that can enhance molecular stability and improve binding affinity to target proteins. This property has been leveraged in designing drugs for treating conditions such as cancer, inflammation, and infectious diseases.
In terms of synthesis, 2-amino-5-cyclopropylpent-4-ynoic acid can be prepared through a variety of methods, including alkyne metathesis, organocatalytic reactions, and transition-metal-mediated coupling processes. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The ability to synthesize this compound efficiently has been a key factor in its widespread use in academic and industrial research settings.
The biological activity of 2-amino-5-cyclopropylpent-4-ynoic acid has been extensively studied using computational modeling and in vitro assays. Computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability. Experimental data further support these findings, with results showing that the compound demonstrates potent inhibitory effects against several disease-relevant targets. These findings underscore its potential as a lead compound for drug development.
Beyond its role in therapeutic applications, 2-amino-5-cyclopropylpent-4-ynoic acid has also found utility in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor technology. For instance, researchers have developed sensors based on this compound that can detect trace amounts of heavy metals in environmental samples. Such applications highlight the versatility of this molecule across multiple disciplines.
In conclusion, 2-amino-5-cyclopropylpent-4-ynoic acid, with its unique structure and diverse functional groups, represents a valuable tool in modern chemistry. Its applications span from drug discovery to materials science, making it a subject of ongoing research interest. As advancements in synthetic methods and computational modeling continue to unfold, the potential of this compound to contribute to scientific progress remains immense.
2171799-31-6 (2-amino-5-cyclopropylpent-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)